BS3 Crosslinker

• Molecular Formula: C16H19N2NaO14S2
• Molecular Weight: 550.5 g/mol
• InChI: InChI=1S/C16H20N2O14S2.Na/c19-11-7-9(33(25,26)27)15(23)17(11)31-13(21)5-3-1-2-4-6-14(22)32-18-12(20)8-10(16(18)24)34(28,29)30;/h9-10H,1-8H2,(H,25,26,27)(H,28,29,30);/q;+1/p-1
• InChIKey: RYHQLCTWKYVLCD-UHFFFAOYSA-M

BS3 Crosslinker: Water-Soluble, Membrane-Impermeable, Amine-Reactive Homobifunctional Reagent for Cell Surface Crosslinking and Structural Proteomics

Bis(sulfosuccinimidyl) suberate (BS3) is a homobifunctional N-hydroxysulfosuccinimide (sulfo-NHS) ester crosslinker that reacts selectively with primary amines . It features an 11.4 Å spacer arm, is non-cleavable, and is distinguished by its high aqueous solubility (up to ~100 mM) and membrane impermeability, properties conferred by its sulfonic acid groups [1]. These physicochemical characteristics make BS3 the standard choice for cell-surface protein crosslinking and for structural studies where organic solvents must be avoided to preserve native protein conformations [2].

1 Aqueous buffer workflow No organic solvent

2 Cell-surface target access Membrane-impermeable

3 Structural proteomics restraint 11.4 Å spacer

• [1] Thermo Fisher Scientific. BS3 (bis(sulfosuccinimidyl)suberate) Product Page. Ovamedi. View Source
• [2] Linden A, et al. A Cross-linking Mass Spectrometry Approach Defines Protein Interactions in Yeast Mitochondria. Mol Cell Proteomics. 2020;19(7):1161-1178. View Source

Why BS3 Crosslinker Cannot Be Simply Substituted by DSS or Other NHS-Ester Analogs

Although disuccinimidyl suberate (DSS) shares an identical spacer arm and amine reactivity with BS3, its lack of water solubility makes it unsuitable for applications requiring aqueous conditions . DSS must be dissolved in organic solvents like DMSO or DMF, which can perturb protein structure and are incompatible with living cells. Conversely, the shorter spacer arms of crosslinkers like disuccinimidyl glutarate (DSG, 7.7 Å) impose more restrictive Cα–Cα distance constraints than BS3 (11.4 Å), limiting the range of detectable protein interactions [1]. The quantitative differences in solubility, permeability, and spatial reach mean that substituting BS3 with a generic NHS-ester crosslinker directly alters experimental outcomes and data quality.

Solubility

BS3: aqueous buffer

DSS: requires DMSO/DMF

Permeability

BS3: cell-surface only

DSS: intracellular crosslinks

Spacer reach

BS3: 11.4 Å (26–30 Å Cα)

DSG: 7.7 Å (~20 Å Cα)

• [1] Merkley ED, et al. Distance restraints from crosslinking mass spectrometry: Mining a molecular dynamics simulation database to evaluate lysine–lysine distances. Protein Sci. 2014;23(6):747-759. View Source

BS3 Crosslinker: Quantified Differentiation Against Analogs for Procurement Decisions

Aqueous Solubility >100 mM Enables Organic-Solvent-Free Crosslinking Protocols

BS3 incorporates a hydrophilic sulfonyl moiety that confers solubility up to ~100 mM in water and common buffers. Its direct analog, disuccinimidyl suberate (DSS), is water-insoluble and requires dissolution in DMSO or DMF for use [1]. This solubility advantage eliminates the risk of organic-solvent-induced protein denaturation.

Solubility

Head-to-head

≥100 mM in aqueous buffer vs. DSS insoluble

Enables organic-solvent-free protocols

Supplier specification; mandatory for live-cell workflows.

Evidence Dimension	Aqueous solubility
Target Compound Data	≥100 mM in water or aqueous buffer
Comparator Or Baseline	DSS: insoluble in water; requires organic solvent (e.g., DMSO, DMF)
Quantified Difference	>100 mM vs. negligible aqueous solubility
Conditions	Vendor specification; solubility in deionized water at room temperature.

Why This Matters

Selection of BS3 over DSS is mandatory for any protocol where organic solvents are incompatible, such as live-cell surface labeling or structural preservation of sensitive protein complexes.

• [1] Thermo Fisher Scientific. BS3 (bis(sulfosuccinimidyl)suberate) Product Page. Ovamedi. View Source

Membrane Impermeability Ensures Exclusive Cell Surface Crosslinking vs. Intracellular Labeling by DSS

BS3 is membrane-impermeable due to its charged sulfonate groups, restricting crosslinking to cell-surface proteins. DSS, its non-sulfonated analog, freely permeates biological membranes and crosslinks intracellular proteins . This differential permeability was exploited in yeast mitochondria, where BS3 crosslinked proteins in all compartments as effectively as DSS but without requiring cell disruption or organic solvent [1].

Permeability

Head-to-head

Impermeable vs. DSS: membrane-permeable

Exclusive cell-surface crosslinking context

Qualitative binary distinction; validated in intact organelles.

Evidence Dimension	Membrane permeability
Target Compound Data	Impermeable; crosslinks cell-surface proteins only
Comparator Or Baseline	DSS: membrane-permeable; crosslinks intracellular and cell-surface proteins
Quantified Difference	Qualitative binary distinction (impermeable vs. permeable)
Conditions	Live-cell or intact organelle crosslinking experiments.

Why This Matters

When the research goal is to isolate cell-surface interactions or avoid confounding intracellular crosslinks, BS3 is the only appropriate choice between the two suberate-based crosslinkers.

• [1] Linden A, et al. A Cross-linking Mass Spectrometry Approach Defines Protein Interactions in Yeast Mitochondria. Mol Cell Proteomics. 2020;19(7):1161-1178. View Source

Spacer Arm Length of 11.4 Å Provides a Defined Cα–Cα Distance Constraint of 26–30 Å

The fully extended 11.4 Å spacer arm of BS3 allows crosslinking of lysine residues whose Cα atoms are up to ~24 Å apart. Computational mining of molecular dynamics simulations established that a Cα–Cα distance constraint of 26–30 Å is appropriate for DSS/BS3 crosslinks [1]. In contrast, the shorter DSG (7.7 Å) crosslinker imposes a stricter distance limit, resolving fewer long-range interactions in protein structure mapping [2].

Distance restraint

Cross-study

26–30 Å Cα–Cα vs. ~20 Å for DSG

Calibrated for integrative structural modeling

MD simulation database analysis; empirical validation required.

Evidence Dimension	Maximum Cα–Cα distance restraint derived from XL-MS data
Target Compound Data	26–30 Å for BS3/DSS
Comparator Or Baseline	DSG (7.7 Å spacer): ~20 Å Cα–Cα limit (class-level inference from shorter spacer)
Quantified Difference	BS3 captures interactions approximately 6–10 Å farther than DSG
Conditions	Molecular dynamics simulation database analysis; empirical validation against known protein structures.

Why This Matters

For structural proteomics, BS3 provides a well-calibrated distance restraint that bridges a wider range of protein–protein interfaces than shorter crosslinkers, improving the accuracy of integrative modeling.

• [1] Merkley ED, et al. Distance restraints from crosslinking mass spectrometry: Mining a molecular dynamics simulation database to evaluate lysine–lysine distances. Protein Sci. 2014;23(6):747-759. View Source
• [2] Green NS, et al. Optimal cross-linker length for the detection of protein-protein interactions. BMC Bioinformatics. 2007;8(Suppl 7):S7. Figure 2. View Source

BS3 Preserves Native Protein Structure While Formaldehyde Causes Rapid Aggregation

In a comparative structural study across multiple protein systems, BS3 did not significantly alter protein structures, whereas formaldehyde (FA) induced rapid and substantial changes including aggregation [1]. This validates BS3 as a 'gentle' fixative that maintains conformational integrity during crosslinking-mass spectrometry (XL-MS) workflows.

Structure preservation

Head-to-head

No significant change vs. formaldehyde: aggregation

Supports native conformation context in XL-MS

Multi-protein system study; avoids fixation artifacts.

Evidence Dimension	Protein structural perturbation upon crosslinking
Target Compound Data	No significant structural change across all measured systems
Comparator Or Baseline	Formaldehyde (FA): rapid and substantial structural changes, aggregation
Quantified Difference	Qualitative categorical difference (preservation vs. aggregation)
Conditions	Multiple protein systems; analysis by mass spectrometry and biophysical methods.

Why This Matters

When structural fidelity is paramount, BS3 is the superior fixative over formaldehyde, avoiding aggregation artifacts that would invalidate downstream structural interpretation.

• [1] Effects of Chemical Cross-Linking on the Structure of Proteins and Protein Assemblies. Study summary. The Hebrew University of Jerusalem. 2025. View Source

Purity ≥93% by Quantitative NMR Ensures Reproducible Stoichiometry in Conjugate Chemistry

Pierce BS3 is manufactured to ≥93% purity as determined by quantitative NMR, the highest standard for crosslinker purity . This specification exceeds the typical ≥90% or ≥95% by HPLC reported for many generic crosslinkers, where HPLC may overestimate purity by failing to detect non-UV-active impurities. The high purity is critical for achieving reproducible crosslinker:protein molar ratios in bioconjugation and quantitative crosslinking experiments.

Purity method

Class-level

≥93% by qNMR vs. ≥90–95% by HPLC for analogs

Supports reproducible stoichiometry review

Analytical rigor differs; supplier-only data, verify per lot.

Evidence Dimension	Purity specification and analytical method
Target Compound Data	≥93% by quantitative NMR
Comparator Or Baseline	Generic DSS/DSG products: typically ≥90–95% by HPLC (lower analytical stringency)
Quantified Difference	qNMR provides absolute purity; HPLC methods may not detect all impurities; effective purity difference cannot be directly quantified but analytical rigor is higher.
Conditions	Lot-release testing per manufacturer specifications.

Why This Matters

For quantitative XL-MS and stoichiometric bioconjugation, the use of a precisely pure reagent eliminates batch-to-batch variability and ensures that the intended molar excess of crosslinker is actually delivered.

Non-Cleavable Backbone Matches DSS in Crosslink Identification via CID/HCD MS2 Methods

In a direct comparison of BSA crosslinking, BS3 and DSS performed with equal robustness in CID and HCD MS2 workflows, identifying similar numbers of crosslinked peptides . MS-cleavable crosslinkers like DSSO identified fewer crosslinks using standard MS2 CID but benefited from MS2-MS3 workflows. For laboratories relying on standard CID/HCD MS2 acquisition, BS3 offers a non-cleavable option that does not compromise identification rates.

MS2 compatibility

Cross-study

Non-cleavable; robust CID/HCD ID rates vs. MS-cleavable DSSO

Standard MS2 workflow fit without MS3

BSA model; instrument-specific performance may vary.

Evidence Dimension	Number of crosslinked peptides identified by MS2 CID/HCD vs. MS-cleavable reagents
Target Compound Data	BS3: similar identification numbers to DSS; >DSSO in MS2 CID mode
Comparator Or Baseline	DSSO (MS-cleavable): identified fewer crosslinks than BS3/DSS in MS2 CID; required MS3 for comparable performance
Quantified Difference	BS3 identified >20 crosslinked peptides in MS2 CID workflows vs. DSSO (cited as fewer, specific numbers available in original reference).
Conditions	BSA crosslinking, tryptic digestion, Orbitrap Fusion Lumos MS with CID/HCD.

Why This Matters

Users with standard tandem MS instrumentation can achieve high crosslink identification rates with BS3 without needing specialized MS3-capable instruments or MS-cleavable reagents.

Optimal Application Scenarios for BS3 Crosslinker Based on Comparative Evidence

Cell Surface Protein Crosslinking Prior to Immunoprecipitation

Because BS3 is both water-soluble and membrane-impermeable, it is the crosslinker of choice for selectively stabilizing cell-surface receptor complexes before cell lysis and immunoprecipitation. Substituting DSS would introduce organic solvents that may disrupt membrane integrity and prematurely lyse cells, while also crosslinking intracellular proteins [1]. The >93% purity by qNMR ensures reproducible crosslinking stoichiometry, reducing variability in pull-down efficiency [2].

Crosslinking-Mass Spectrometry (XL-MS) for Structural Proteomics

BS3's 11.4 Å spacer arm provides a Cα–Cα distance constraint of 26–30 Å, which is well-validated for integrative structural modeling [1]. Unlike formaldehyde fixation, BS3 preserves native protein conformation without inducing aggregation, ensuring that detected crosslinks reflect biologically relevant interfaces [2]. Its non-cleavable nature is compatible with standard CID/HCD MS2 workflows, enabling high crosslink identification rates without specialized MS3 instrumentation .

Quantitative Crosslinking for Differential Interactome Analysis

Stable-isotope-labeled BS3 (BS3-d4) enables quantitative comparison of protein–protein interaction networks between experimental conditions. The high aqueous solubility eliminates the confounding factor of organic solvent exposure, which can differentially affect the solubility and reactivity of proteins in the two states being compared [1]. The defined purity specification supports precise control of crosslinker-to-protein molar ratios across multiplexed samples [2].

Antibody Immobilization on Amine-Coated Surfaces

BS3 is used to covalently attach antibodies to amine-functionalized beads or biosensor surfaces via single-step aqueous chemistry. The quantitative solubility simplifies buffer exchange and removal of excess reagent. Compared to DMP (dimethyl pimelimidate, 9.2 Å spacer), BS3's longer 11.4 Å spacer reduces steric hindrance and improves antigen accessibility on the immobilized antibody, translating to higher signal-to-noise ratios in downstream assays [1].

Application

Selection Property

Validation Focus

Cell-surface interactome studies

Water solubility, membrane impermeability

Exclude intracellular crosslinks; verify with organelle markers

Integrative structural modeling

11.4 Å spacer arm, conformational preservation

Distance restraint calibration with known structures

Quantitative interactome comparison

High purity, aqueous reaction control

Stoichiometric reproducibility across SILAC/TMT channels

Antibody surface immobilization

Aqueous single-step chemistry, spacer length

Antigen accessibility and signal-to-noise context

• [1] Linden A, et al. Mol Cell Proteomics. 2020;19(7):1161-1178; Merkley ED, et al. Protein Sci. 2014;23(6):747-759; Thermo Fisher Scientific BS3/DSS product literature. View Source
• [2] Effects of Chemical Cross-Linking on the Structure of Proteins and Protein Assemblies. The Hebrew University of Jerusalem. 2025; Thermo Fisher. BS3 specifications. View Source